N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide
• InChI: InChI=1S/C17H16N2O2S/c1-3-11-7-6-10-14-15(11)18-17(22-14)19-16(20)12-8-4-5-9-13(12)21-2/h4-10H,3H2,1-2H3,(H,18,19,20)
• InChI Key: OIOVDOPHPYENQT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol
• CAS No.: 892849-06-8

Description

N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide, also known as BZML, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BZML is a benzothiazole derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for laboratory experiments.

Scientific Research Applications

Optical and Thermal Properties

• Study 1: "Synthesis, crystal growth, crystal structure, optical, thermal, biological and NLO studies of heterocyclic compound N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide" by Prabukanthan et al. (2020). This study focuses on the synthesis and characterization of N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, including its optical and thermal properties. The compound shows potential for antibacterial and antifungal applications and exhibits second harmonic generation efficiency greater than potassium dihydrogen phosphate (Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020).

Imaging and Diagnosis

• Study 2: "Sigma receptor scintigraphy with N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide of patients with suspected primary breast cancer: first clinical results" by Caveliers et al. (2002). This research explores the use of a similar compound, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide, for imaging primary breast tumors in humans, indicating its potential in cancer diagnosis (Caveliers, Everaert, John, Lahoutte, & Bossuyt, 2002).

Antimicrobial Activity

• Study 3: "Synthesis and antimicrobial activity of new pyridine derivatives-I" by Patel et al. (2011). This study reports the synthesis of derivatives of benzothiazoles and their in vitro antimicrobial activity, which includes compounds structurally related to N-(4-ethyl-1,3-benzothiazol-2-yl)-2-methoxybenzamide (Patel, Agravat, & Shaikh, 2011).

Anticancer Activity

• Study 4: "Synthesis and anticancer activity evaluation of 4-thiazolidinones containing benzothiazole moiety" by Havrylyuk et al. (2010). This research evaluates the anticancer activity of 4-thiazolidinones with benzothiazole moiety, showing potential as antitumor agents (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010).